N-(4-(N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)butyramide

• IUPAC Name: N-[4-[(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)sulfamoyl]phenyl]butanamide
• InChI: InChI=1S/C23H29N3O5S/c1-5-7-21(27)24-16-8-11-18(12-9-16)32(29,30)25-17-10-13-19-20(14-17)31-15-23(3,4)22(28)26(19)6-2/h8-14,25H,5-7,15H2,1-4H3,(H,24,27)
• InChI Key: ZNRKWQDYFVYWGF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC
• Molecular Formula: C23H29N3O5S
• Molecular Weight: 459.6 g/mol
• CAS No.: 921996-03-4

Description

N-(4-(N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)butyramide is a useful research compound. Its molecular formula is C23H29N3O5S and its molecular weight is 459.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research demonstrates the synthesis of novel heterocyclic compounds featuring sulfonamido moieties and their evaluation for antimicrobial activity. For instance, the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds has shown promising antimicrobial properties against various bacteria and fungi. This indicates the potential of similar compounds in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Antibacterial Evaluation

Another study aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety demonstrated their suitability as antibacterial agents, highlighting the significance of such compounds in addressing antibiotic resistance and developing novel antibacterial therapies (Azab, Youssef, & El-Bordany, 2013).

Synthesis and Application in NLO

The synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids has been reported, along with their structural and electronic properties analysis. These compounds have been found to be potential candidates for nonlinear optical (NLO) applications due to their favorable hyperpolarizability properties, indicating the potential of similar structured compounds in materials science and photonics (Almansour et al., 2016).

Anticancer Activity

Further, the design and synthesis of novel compounds based on pyrazole, pyrimidin-4-one derivatives, and their evaluation for anticancer activity underline the therapeutic potential of heterocyclic compounds in oncology. The structural diversity and biological activity of these compounds support ongoing research into their use as anticancer agents (Metwally, Abdelrazek, & Eldaly, 2016).